BOC-D-Phenylglycinol

• IUPAC Name: tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-8,11,15H,9H2,1-3H3,(H,14,16)/t11-/m0/s1
• InChI Key: IBDIOGYTZBKRGI-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CO)C1=CC=CC=C1
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CO)C1=CC=CC=C1
• Molecular Formula: C13H19NO3
• DSSTOX Substance ID: DTXSID00426847
• Molecular Weight: 237.29 g/mol
• CAS RN: 102089-74-7

Description

BOC-D-Phenylglycinol is a derivative of phenylglycine, a non-proteinogenic amino acid, which is protected by a tert-butyloxycarbonyl (Boc) group. This protection is commonly used in peptide synthesis to prevent unwanted reactions at the amino group during the coupling of amino acid residues .

Synthesis Analysis

The synthesis of this compound derivatives has been explored through various methods. One efficient approach for the enantioselective synthesis of N-Boc protected phenylglycines involves benzylic lithiation reactions, which yield products with varying enantiomeric ratios depending on the solvent, substrate, and chiral complex used . Another method includes the asymmetric synthesis of Boc-β2-homophenylglycine starting from Oppolzer's sultam, which involves a key acylation step . Additionally, diastereoselective Strecker amination reactions using (S)-phenylglycinol as a chiral inducer have been developed for the synthesis of D-N-Boc-3,5-bis(isopropyloxy)-4-methoxyphenylglycine, a unit of vancomycin type antibiotics .

Molecular Structure Analysis

The molecular structure of peptides containing this compound derivatives can adopt various conformations. For instance, a peptide Boc-Gly-Dpg-Gly-Gly-Dpg-Gly-NHMe was synthesized to examine the conformational preferences of Dpg residues, revealing local helical conformations and a novel hydrated multiple β-turn structure in crystals .

Chemical Reactions Analysis

The Boc group in this compound derivatives is a common protecting group that can be removed under acidic conditions, allowing for further chemical reactions. The Boc group's stability under basic and neutral conditions makes it suitable for multiple-step synthetic procedures, as seen in the synthesis of complex glycoproteins .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by the presence of the Boc group, which increases the steric bulk and alters the compound's solubility and reactivity. The Boc group also provides a means to control the reactivity of the amino group during peptide synthesis, as demonstrated in the various synthetic methods described .

Scientific Research Applications

1. Precursors for Enantiopure 1,2-Diols

BOC-D-Phenylglycinol derivatives, specifically N-Boc 2-Acyloxazolidines, have been synthesized from norephedrine and phenylglycinol. These compounds are useful in preparing enantiopure 1,2-diols through diastereoselective nucleophilic additions, showcasing their potential in synthesizing complex organic structures (Agami, Couty, & Lequesne, 1995).

2. Enantioselective Synthesis of Polyhydroxypiperidines

Phenylglycinol-derived 2-pyridone, upon undergoing steroselective oxidation, leads to chiral nonracemic hydroxylactam. This pathway allows the enantioselective synthesis of polyhydroxypiperidines, indicating its role in generating specific chiral compounds (Amat et al., 2001).

3. Regio and Stereoselective Alkylation

N-Boc-oxazolidines derived from (R)-phenylglycinol are used for regio and stereoselective alkylation, demonstrating their utility in precise chemical synthesis with high chirality control (Agami, Couty, Evano, & Mathieu, 2000).

4. Synthesis of Vancomycin Type Antibiotics

This compound derivatives have been used in the synthesis of vancomycin-type antibiotics, highlighting their significance in pharmaceutical research (Vergne et al., 1998).

5. Development of Modular Dipeptide-Analogue Ligands

Research involving the use of tert-butoxycarbonyl(N-Boc)-protected alpha-amino acids combined with chiral vicinal amino alcohols, derived from this compound, has been conducted to develop modular dipeptide-analogue ligands. These are used in ruthenium-catalyzed enantioselective transfer hydrogenation of ketones (Pastor, Vaestilae, & Adolfsson, 2003).

6. Synthesis of Desoxoprosopinine

The compound has been employed in the total synthesis of (−)-desoxoprosopinine, a process involving highly diastereoselective steps, indicating its utility in complex organic syntheses (Agami, Couty, & Mathieu, 1998).

7. Drug Delivery Systems

In the context of drug delivery, this compound derivatives have been investigated for developing polymeric micellar formulations for tumor targeting, demonstrating their potential in enhancing drug delivery efficiency (Liu et al., 2015).

8. Protein and Cell Surface Coupling

The compound's derivatives have been used in procedures for coupling large haptens to proteins and cell surfaces, indicating their significance in immunochemistry and the development of specific immunochemical reagents (Inman et al., 1973).

Safety and Hazards

BOC-D-Phenylglycinol may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid contact with skin and eyes, avoid breathing dust, and avoid ingestion.

Mechanism of Action

Target of Action

BOC-D-Phenylglycinol, also known as ®-N-(tert-Butoxycarbonyl)-2-phenylglycinol, is primarily used as a protecting group for amines in organic synthesis . The compound’s primary targets are therefore the amine groups in various organic compounds .

Mode of Action

The compound acts by protecting the amine groups from reacting with other substances during chemical reactions . This is achieved by converting the amine group into a carbamate through the introduction of the tert-butoxycarbonyl (t-Boc or simply Boc) group . This protection allows for transformations of other functional groups without interference from the amine group .

Biochemical Pathways

The biochemical pathways affected by this compound are those involved in the synthesis of various organic compounds. By protecting the amine groups, the compound allows for the selective modification of other functional groups in the molecule .

Result of Action

The primary result of this compound’s action is the successful protection of amine groups during chemical reactions. This allows for the selective modification of other functional groups, facilitating the synthesis of a wide range of organic compounds .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the efficiency of the Boc group’s introduction and removal can be affected by factors such as temperature and the presence of certain catalysts . Additionally, the compound’s stability may be influenced by factors such as pH and the presence of other reactive substances.